![molecular formula C11H17F2N3O2S B2984581 N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide CAS No. 2034516-90-8](/img/structure/B2984581.png)
N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Bacterial Meningitis Treatment
N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide, as part of the sulfonamide family, has been explored for its potential in treating bacterial infections such as meningitis. Rhoads, Svec, and Rohr (1950) discussed the effectiveness of sulfonamides in treating bacterial meningitis, highlighting their role as bacteriostatic agents in various infections (Rhoads, Svec, & Rohr, 1950).
Drug Allergy Analysis
Investigations into sulfonamide drug allergies have been conducted to understand how these compounds interact with human serum proteins. Meekins, Sullivan, and Gruchalla (1994) identified sulfamethoxazole-substituted human serum proteins, providing insight into the immune response triggered by sulfonamides (Meekins, Sullivan, & Gruchalla, 1994).
Environmental Exposure Studies
Sulfonamides, including N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide, have been examined for their environmental persistence and impact on human health. Shoeib et al. (2005) studied the occurrence, partitioning, and human exposure to perfluorinated sulfonamides in indoor and outdoor environments, shedding light on their widespread presence and potential health implications (Shoeib et al., 2005).
Human Health Impact Assessment
The impact of sulfonamides on human health, including reproductive health and development, has been a subject of research. Joensen et al. (2009) explored the association between perfluoroalkyl compounds, a category to which N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide belongs, and human semen quality, highlighting potential endocrine-disrupting properties (Joensen et al., 2009).
Novel Therapeutic Applications
Research into novel therapeutic applications of sulfonamides, including N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide, continues to evolve. Tarral et al. (2014) discussed the determination of an optimal dosing regimen for fexinidazole, highlighting the potential of sulfonamides in treating human African trypanosomiasis and underscoring the ongoing interest in these compounds for various therapeutic applications (Tarral et al., 2014).
properties
IUPAC Name |
N-(4,4-difluorocyclohexyl)-1,2-dimethylimidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17F2N3O2S/c1-8-14-10(7-16(8)2)19(17,18)15-9-3-5-11(12,13)6-4-9/h7,9,15H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCHCBVCGVZBLJP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1C)S(=O)(=O)NC2CCC(CC2)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,4-difluorocyclohexyl)-1,2-dimethyl-1H-imidazole-4-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.